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Compound of Interest

Compound Name: 4-Amino-5-bromonicotinic acid

Cat. No.: B1287460

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Amino-5-bromonicotinic acid. Adherence to
these protocols is vital for ensuring a safe laboratory environment and mitigating potential risks
associated with this chemical compound.

Chemical Profile:

IUPAC Name: 4-Amino-5-bromopyridine-3-carboxylic acid

CAS Number: 52834-08-9

Molecular Formula: CeHsBrN20:2

Molecular Weight: 217.02 g/mol
Hazard Identification:

Based on data for structurally similar compounds, 4-Amino-5-bromonicotinic acid is
anticipated to be a hazardous substance.[1][2] The primary hazards include:

» Skin Irritation: Causes skin irritation.[1]
» Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

o Respiratory Irritation: May cause respiratory irritation.[1][2][3]
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o Harmful if Swallowed: May be harmful if ingested.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the recommended PPE for handling 4-Amino-5-bromonicotinic acid.
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Protection Level

Equipment

Purpose & Guidelines

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles provide protection
against splashes; a face shield
offers broader protection,
especially when handling
larger quantities or during

reactions that could splash.[5]

Hand Protection

Chemical-Resistant Gloves

(e.g., Nitrile or Neoprene)

To prevent skin contact. It is
advisable to wear two pairs of
gloves (double-gloving) and
change them frequently, as all
disposable gloves have a

degree of permeability.

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[5]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[5]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or if
engineering controls are
insufficient to control airborne
concentrations. The type of
respirator depends on the
specific working conditions and
potential for aerosol

generation.

Experimental Protocols: Safe Handling and Disposal

A systematic approach to handling and disposing of 4-Amino-5-bromonicotinic acid is crucial

for laboratory safety and environmental protection.
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Pre-Handling Preparation:

¢ Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantities of material to be used and the nature of the procedure.

e PPE Check: Ensure all required PPE is available, in good condition, and correctly worn
before entering the handling area.

o Emergency Equipment: Verify that a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible.[6]

Handling Procedures:

e Weighing and Transfer:

o Conduct all weighing and transfer operations within a certified chemical fume hood or a
ventilated balance enclosure to minimize dust inhalation.

o Use non-sparking tools for handling the solid material.

» Solution Preparation:

o When dissolving the solid, add it slowly to the solvent to avoid splashing.

o Ensure the dissolution vessel is appropriately sized and vented if any gas evolution is
anticipated.

e Reaction Monitoring:

o Keep the reaction vessel within the fume hood throughout the experiment.

o Use appropriate shielding for reactions that have the potential to be energetic.

Disposal Plan:

Proper disposal of 4-Amino-5-bromonicotinic acid and associated waste is mandatory to
prevent environmental contamination and ensure regulatory compliance.
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e Solid Waste:

o Collect unreacted 4-Amino-5-bromonicotinic acid and any contaminated solids (e.qg.,
weighing paper, contaminated gloves) in a clearly labeled, sealed hazardous waste
container designated for halogenated organic compounds.

e Liquid Waste:

o Collect solutions containing 4-Amino-5-bromonicotinic acid in a labeled, sealed, and
appropriate solvent waste container. This container should be designated for halogenated
organic waste.

o General Disposal Guidelines:

o

Labeling: All waste containers must be clearly labeled with the full chemical name ("4-
Amino-5-bromonicotinic acid") and all associated hazard symbols.

o

Segregation: Do not mix incompatible waste streams.

[¢]

Storage: Store waste containers in a designated satellite accumulation area within the
laboratory, away from heat and ignition sources.

[¢]

Disposal: Dispose of all waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[1][2][3]

Visual Safety Workflows

The following diagrams illustrate the key safety and operational workflows for handling 4-
Amino-5-bromonicotinic acid.
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Caption: PPE Selection Workflow for Handling 4-Amino-5-bromonicotinic acid.
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Caption: Operational and Disposal Workflow for 4-Amino-5-bromonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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